3148-09-2

Verrucarin A

In Stock

• CAS RN:
• 3148-09-2

• Formula:
• C27H34O9

• InChI:
• InChI=1S/C27H34O9/c1-16-8-10-26-14-33-24(31)23(30)17(2)9-11-32-21(28)6-4-5-7-22(29)36-18-13-20(35-19(26)12-16)27(15-34-27)25(18,26)3/h4-7,12,17-20,23,30H,8-11,13-15H2,1-3H3/b6-4+,7-5-/t17-,18-,19-,20-,23+,25-,26-,27+/m1/s1

• InChIKey:
• NLUGUZJQJYVUHS-IDXDZYHTSA-N

• Verrucarin A is a macrocyclic trichothecene that has been found in M. verrucaria and has diverse biological activities. It induces apoptosis and production of reactive oxygen species (ROS) in MDA-MB-231 and T47D breast cancer cells when used at concentrations ranging from 100 to 500 ng/ml. Verrucarin A enhances LPS-induced secretion of IL-1β and IL-18 in macrophage-differentiated peripheral blood mononuclear cells (PBMCs). It inhibits the growth of the multidrug-resistant P. falciparum strain K1 (EC50 = 0.9 ng/ml). Verrucarin A is active against M. incognita root-knot nematodes (MIC = 1.88 µg/ml).
  Verrucarin A is a trichothecene antibiotic which incorporates a triester macrocyclic structure and an exocyclic methylene epoxide group. It is a trichothecene, a macrolide antibiotic, an epoxide, a macrotriolide and an organic heterotetracyclic compound.
  

4-{5-(allylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}-1-[(4-chlorophenyl)sulfonyl]piperidine

In Stock

• CAS RN:
• 383148-09-2

• Formula:
• C23H22ClF3N4O2S2

• InChI:
• InChI=1S/C23H22ClF3N4O2S2/c1-2-14-34-22-29-28-21(31(22)19-5-3-4-17(15-19)23(25,26)27)16-10-12-30(13-11-16)35(32,33)20-8-6-18(24)7-9-20/h2-9,15-16H,1,10-14H2

• InChIKey:
• LBBUGFICSSGTLZ-UHFFFAOYSA-N

• 4-{5-(allylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}-1-[(4-chlorophenyl)sulfonyl]piperidine is a useful research compound. Its molecular formula is C23H22ClF3N4O2S2 and its molecular weight is 543.02. The purity is usually 95%.